Cas no 124043-80-7 (1H-Indole, 6-methoxy-1,3-dimethyl-)
1H-Indole, 6-methoxy-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-1,3-dimethyl-1H-indole
- 1H-Indole, 6-methoxy-1,3-dimethyl-
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- MDL: MFCD00962185
- Inchi: 1S/C11H13NO/c1-8-7-12(2)11-6-9(13-3)4-5-10(8)11/h4-7H,1-3H3
- InChI Key: XYBSGNGCBFHPMK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C(C)=CN(C)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 2.3
- Topological Polar Surface Area: 14.2
1H-Indole, 6-methoxy-1,3-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222901-1g |
6-Methoxy-1,3-dimethyl-1H-indole, 95% min |
124043-80-7 | 95% | 1g |
$1092.00 | 2023-09-09 | |
| Matrix Scientific | 222901-5g |
6-Methoxy-1,3-dimethyl-1H-indole, 95% min |
124043-80-7 | 95% | 5g |
$3150.00 | 2023-09-09 | |
| 1PlusChem | 1P023RLQ-10mg |
6-Methoxy-1,3-dimethyl-1H-indole |
124043-80-7 | 92% | 10mg |
$120.00 | 2023-12-25 | |
| 1PlusChem | 1P023RLQ-100mg |
6-Methoxy-1,3-dimethyl-1H-indole |
124043-80-7 | 92% | 100mg |
$894.00 | 2023-12-25 |
1H-Indole, 6-methoxy-1,3-dimethyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1H-Indole, 6-methoxy-1,3-dimethyl-
Recent Advances in the Study of 1H-Indole, 6-methoxy-1,3-dimethyl- (CAS: 124043-80-7) in Chemical Biology and Pharmaceutical Research
The compound 1H-Indole, 6-methoxy-1,3-dimethyl- (CAS: 124043-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.
Recent studies have elucidated the synthetic pathways for 1H-Indole, 6-methoxy-1,3-dimethyl-, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild conditions. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.
The biological activity of 1H-Indole, 6-methoxy-1,3-dimethyl- has been explored in several in vitro and in vivo models. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The compound exhibited IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, molecular docking studies revealed strong binding interactions with the active sites of target proteins, providing a structural basis for its activity. These findings underscore the compound's potential as a lead molecule for developing anti-inflammatory drugs.
In addition to its anti-inflammatory properties, recent research has investigated the anticancer potential of 1H-Indole, 6-methoxy-1,3-dimethyl-. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. Notably, it showed selective toxicity toward cancer cells while sparing normal cells, a desirable trait for anticancer agents. The study also identified potential biomarkers for predicting response to treatment, which could facilitate personalized medicine approaches in oncology.
Despite these promising findings, challenges remain in the development of 1H-Indole, 6-methoxy-1,3-dimethyl- as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization of its formulation. Recent efforts have explored prodrug strategies and nanoparticle-based delivery systems to enhance its absorption and distribution. A 2023 review in Advanced Drug Delivery Reviews summarized these approaches, emphasizing the need for interdisciplinary collaboration to overcome these hurdles.
In conclusion, 1H-Indole, 6-methoxy-1,3-dimethyl- (CAS: 124043-80-7) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with advances in synthetic and delivery methods, position it as a promising candidate for further development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic applications in various disease models. The ongoing studies in this area hold great promise for translating these findings into clinical benefits.
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